![molecular formula C15H17N3O3S B5642741 1-[(1,3-benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide](/img/structure/B5642741.png)
1-[(1,3-benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of piperidine derivatives, including those related to 1-[(1,3-benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide, often involves complex organic reactions. A notable example in the literature describes the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives evaluated for anti-acetylcholinesterase activity, where modifications at the benzamide moiety significantly impacted activity levels (Sugimoto et al., 1990). This illustrates the intricate relationship between synthesis pathways and the pharmacological properties of piperidine derivatives.
Molecular Structure Analysis
Molecular structure determination is critical for understanding the chemical behavior of compounds. Vibrational spectra and molecular structure analyses through density functional theory (DFT) and Hartree–Fock calculations provide insights into the compound's geometry, electronic structure, and potential reactivity. For instance, the study of 3-(piperidine-1-yl-methyl)-1,3-benzoxazol-2(3H)-one's structure revealed various conformers, highlighting the importance of molecular geometry in the compound's properties (Taşal et al., 2009).
Chemical Reactions and Properties
Chemical reactions involving piperidine derivatives can lead to a wide range of compounds with diverse biological activities. For example, the reaction of 1-[4-(piperidin-1-yl)benzylidene]thiosemicarbazide with hydrazonoyl chlorides to afford 1,3-thiazole derivatives underscores the versatility of piperidine as a core structure for synthesizing bioactive molecules (Abdel‐Aziz et al., 2009).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are crucial for the development of pharmaceutical agents. These characteristics influence the compound's stability, formulation, and bioavailability. Analyzing the crystalline structure and physical properties can aid in optimizing these aspects for better therapeutic outcomes.
Chemical Properties Analysis
The chemical properties of 1-[(1,3-Benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide, including its reactivity, stability, and interactions with biological molecules, are fundamental to its potential as a pharmaceutical compound. Studies on related compounds have demonstrated the importance of the piperidine moiety and its modifications in enhancing biological activity and selectivity (Sugimoto et al., 1990).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c16-14(20)10-5-7-18(8-6-10)13(19)9-22-15-17-11-3-1-2-4-12(11)21-15/h1-4,10H,5-9H2,(H2,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYFWEQNQGGQNCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)CSC2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.